5-bromo-1-(2-chlorobenzyl)-1H-indole-2,3-dione

• IUPAC Name: 5-bromo-1-[(2-chlorophenyl)methyl]indole-2,3-dione
• InChI: InChI=1S/C15H9BrClNO2/c16-10-5-6-13-11(7-10)14(19)15(20)18(13)8-9-3-1-2-4-12(9)17/h1-7H,8H2
• InChI Key: VZMWFVZENWCHOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=C(C=C(C=C3)Br)C(=O)C2=O)Cl
• Molecular Formula: C15H9BrClNO2
• Molecular Weight: 350.59 g/mol

Description

5-bromo-1-(2-chlorobenzyl)-1H-indole-2,3-dione is a synthetic compound that belongs to the family of indole-2,3-diones. This compound has been extensively studied for its potential use in scientific research applications due to its unique chemical properties and biological effects.

Mechanism of Action

The exact mechanism of action of 5-bromo-1-(2-chlorobenzyl)-1H-indole-2,3-dione is not fully understood. However, studies have suggested that it acts by inhibiting the activity of certain enzymes involved in cell signaling pathways and DNA replication. This leads to the induction of cell cycle arrest and apoptosis, ultimately resulting in the death of cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer activity, 5-bromo-1-(2-chlorobenzyl)-1H-indole-2,3-dione has been shown to have other biochemical and physiological effects. Studies have suggested that it can modulate the activity of certain neurotransmitters in the brain, leading to potential applications in neurobiology and drug discovery. It has also been shown to have anti-inflammatory and antioxidant properties, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-1-(2-chlorobenzyl)-1H-indole-2,3-dione in lab experiments is its potent biological activity. This allows for the study of its effects on various cellular and molecular pathways, which can provide valuable insights into its potential therapeutic applications. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of 5-bromo-1-(2-chlorobenzyl)-1H-indole-2,3-dione. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the product. Another direction is the study of its effects on other cellular pathways and diseases, such as neurodegenerative diseases and infectious diseases. Furthermore, the development of novel derivatives and analogs of this compound may lead to the discovery of new and more potent therapeutic agents.

Scientific Research Applications

5-bromo-1-(2-chlorobenzyl)-1H-indole-2,3-dione has been used in various scientific research applications, including cancer research, neurobiology, and drug discovery. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to modulate the activity of several important proteins involved in cancer cell proliferation and survival.

Synthesis routes and methods

Procedure details

Partially dissolve 5-bromoisatin (45 mg, 0.20 mmol) in acetonitrile (2 mL) and add 2-tert-butylimino-2-diethylamino-1,3-dimethyl-perhydro-1,3,2-diazaphosphorine on polysteyrene (95 mg, 0.21 mmol, 2.2 mmol/g, Fluka) followed by adding 2-chlorobenzyl bromide (0.026 mL, 0.20 mmol). Stir 18 h and add additional base (50 mg) and bromide (0.010 mL) to drive reaction to completion after another 3 h. Dilute with MeOH and warm with heat gun to insure soluability. Filter off beads and concentrate the filtrate in vacuo to obtain 72 mg of the title compound as a dark orange solid. Use material in subsequent reaction without further purification.